Cas no 71670-71-8 (2-(Chloromethyl)-4-methylpyridine hydrochloride)

• Product Name: 2-(Chloromethyl)-4-methylpyridine hydrochloride
• CAS No: 71670-71-8
• MF: C₇H₉Cl₂N
• MW: 178.059059858322
• MDL: MFCD18384640
• CID: 562152
• PubChem ID: 20061071
• Update Time: 2025-05-24

2-(Chloromethyl)-4-methylpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-4-methyl-Pyridine hydrochloride
• 2-(Chloromethyl)-4-methylpyridine hydrochloride
• Pyridine,2-(chloromethyl)-4-methyl-, hydrochloride (1:1)
• 2-(CHLOROMETHYL)-4-METHYLPYRIDINE HCL
• ZEPINNMMCXODOY-UHFFFAOYSA-N
• AB0026403
• W8059
• ST24021855
• 2-chloromethyl-4-methylpyridine hydrochloride
• 2-(chloromethyl)-4-methylpyridine;hydrochloride
• 2-(Chloromethyl)-4-methylpyridine--hydrogen chloride (1/1)

• MDL： MFCD18384640
• Inchi： 1S/C7H8ClN.ClH/c1-6-2-3-9-7(4-6)5-8;/h2-4H,5H2,1H3;1H
• InChI Key： ZEPINNMMCXODOY-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C)C=CN=1.Cl

Computed Properties

• Exact Mass: 177.01100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Topological Polar Surface Area: 12.9

Experimental Properties

• PSA: 12.89000
• LogP: 2.93080

2-(Chloromethyl)-4-methylpyridine hydrochloride Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-(Chloromethyl)-4-methylpyridine hydrochloride

2-(Chloromethyl)-4-methylpyridine hydrochloride: An Overview of Its Properties, Applications, and Recent Research

2-(Chloromethyl)-4-methylpyridine hydrochloride, with the CAS number 71670-71-8, is a versatile compound that has gained significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with a chloromethyl group and a methyl group. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications.

The chemical formula of 2-(Chloromethyl)-4-methylpyridine hydrochloride is C8H10ClN·HCl. It has a molecular weight of approximately 183.09 g/mol. The compound is a white to off-white crystalline solid at room temperature and is highly soluble in water and common organic solvents such as ethanol and methanol. These properties make it an ideal candidate for use in both laboratory research and industrial applications.

In the pharmaceutical industry, 2-(Chloromethyl)-4-methylpyridine hydrochloride has shown promise as an intermediate in the synthesis of various drugs and drug candidates. Its reactivity and functional groups allow it to participate in a wide range of chemical reactions, including nucleophilic substitution, condensation, and coupling reactions. Recent studies have explored its potential in the development of novel therapeutic agents for conditions such as cancer, neurodegenerative diseases, and cardiovascular disorders.

A notable application of 2-(Chloromethyl)-4-methylpyridine hydrochloride is in the synthesis of pyridinium-based ionic liquids. These ionic liquids have unique properties that make them valuable in catalysis, separation processes, and as electrolytes in batteries and fuel cells. The chloromethyl group can be readily functionalized to introduce various substituents, thereby tailoring the properties of the resulting ionic liquids for specific applications.

In materials science, 2-(Chloromethyl)-4-methylpyridine hydrochloride has been investigated for its potential use in the preparation of functional polymers and coatings. The presence of the pyridine ring imparts electron-withdrawing properties to the molecule, which can enhance the thermal stability and mechanical strength of polymer materials. Additionally, the chloromethyl group can be used to introduce cross-linking agents or other functional groups to improve the performance of these materials.

Recent research has also focused on the environmental impact and biodegradability of compounds like 2-(Chloromethyl)-4-methylpyridine hydrochloride. Studies have shown that while this compound is stable under normal conditions, it can be biodegraded by certain microorganisms under specific environmental conditions. This information is crucial for assessing its environmental fate and ensuring its safe use in various applications.

The safety profile of 2-(Chloromethyl)-4-methylpyridine hydrochloride is another important aspect to consider. While it is not classified as a hazardous substance under current regulations, proper handling and storage procedures should be followed to minimize any potential risks. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to prevent skin contact and inhalation.

In conclusion, 2-(Chloromethyl)-4-methylpyridine hydrochloride (CAS 71670-71-8) is a multifunctional compound with a wide range of applications in chemistry, pharmaceuticals, materials science, and environmental studies. Its unique molecular structure and versatile reactivity make it an important intermediate in various synthetic processes. Ongoing research continues to uncover new uses and properties of this compound, further expanding its potential impact on multiple scientific fields.